Cas no 859051-68-6 (1,3-Propanediamine, N-butyl-N-(phenylmethyl)-)

• Product Name: 1,3-Propanediamine, N-butyl-N-(phenylmethyl)-
• CAS No: 859051-68-6
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 1847795
• PubChem ID: 23541311
• Update Time: 2025-04-21

1,3-Propanediamine, N-butyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-butyl-N-(phenylmethyl)-
• AKOS000265738
• N-Benzyl-N-butylpropane-1,3-diamine
• N'-benzyl-N'-butylpropane-1,3-diamine
• 859051-68-6
• SCHEMBL13532663
• ALBB-021073
• N1-Benzyl-N1-butylpropane-1,3-diamine

• Inchi： 1S/C14H24N2/c1-2-3-11-16(12-7-10-15)13-14-8-5-4-6-9-14/h4-6,8-9H,2-3,7,10-13,15H2,1H3
• InChI Key： HGBNEDDSLZOPLJ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CCCN)CCCC

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų